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Compound of Interest

Compound Name: BAY-826

Cat. No.: B605956

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols regarding the solubility of
BAY-826, a potent TIE-2 inhibitor, in commonly used laboratory solvents, Dimethyl Sulfoxide
(DMSO) and ethanol. Adherence to these guidelines is crucial for accurate and reproducible
experimental results.

Data Presentation: Solubility of BAY-826

The following table summarizes the known solubility of BAY-826 in DMSO and information
regarding its use in ethanol-containing solvent systems.
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o Molar Equivalent
Solvent Solubility . Notes
(at max solubility)

Requires sonication
for complete
dissolution. It is highly
recommended to use

DMSO 100 mg/mL][1] 179.04 mM[1] fresh, anhydrous
DMSO as the
compound's solubility
is sensitive to

moisture.[1]

While a specific
solubility value in
100% ethanol is not
readily available in the
literature, BAY-826
has been used in
formulations

Ethanol Data not available - containing ethanol.
For in vivo studies, a
vehicle of 10%
Ethanol, 40% Solutol,
and 50% Aqua dest
has been utilized for
oral gavage

administration.[1]

Experimental Protocols
Protocol 1: Preparation of a 100 mg/mL Stock Solution
of BAY-826 in DMSO

This protocol details the steps for preparing a high-concentration stock solution of BAY-826 in
DMSO.

Materials:
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o BAY-826 powder (Molecular Weight: 558.53 g/mol )

e Anhydrous, high-purity DMSO

 Sterile, conical-bottom microcentrifuge tubes or glass vials with Teflon-lined caps
o Calibrated pipettes

e \Vortex mixer

» Bath sonicator

Procedure:

» Aliquoting BAY-826: Aseptically weigh the desired amount of BAY-826 powder in a sterile
microcentrifuge tube or glass vial. For example, to prepare 1 mL of a 100 mg/mL stock
solution, weigh 100 mg of BAY-826.

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
BAY-826 powder. For a 100 mg/mL solution, add 1 mL of DMSO.

e Initial Mixing: Briefly vortex the mixture to suspend the powder in the solvent.

» Sonication for Dissolution: Place the vial in a bath sonicator and sonicate until the solution
becomes clear and all particulate matter is dissolved. This step is crucial for achieving the
maximum solubility.[1]

« Sterile Filtration (Optional): For cell culture applications, the stock solution can be sterilized
by passing it through a 0.22 pm syringe filter compatible with DMSO.

o Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw
cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-
term storage (up to 6 months).[1]

Protocol 2: Preparation of a Working Solution of BAY-
826
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This protocol describes the dilution of the DMSO stock solution to a final working concentration
in an aqueous-based medium (e.g., cell culture medium).

Materials:

BAY-826 stock solution in DMSO (from Protocol 1)

Pre-warmed cell culture medium or desired aqueous buffer

Sterile microcentrifuge tubes

Calibrated pipettes
Procedure:

e Thaw Stock Solution: Thaw the frozen aliquot of the BAY-826 stock solution at room
temperature.

o Serial Dilution (Recommended): To avoid precipitation, it is recommended to perform serial
dilutions rather than a single large dilution.

 Dilution Step: For example, to prepare a 1 uM working solution in 10 mL of cell culture
medium:

o Prepare an intermediate dilution by adding a small volume of the 100 mg/mL stock
solution to the culture medium.

o Further dilute this intermediate solution to the final concentration of 1 yuM.

o Note: The final concentration of DMSO in the working solution should be kept low (typically
<0.1%) to avoid solvent-induced cellular toxicity.

o Mixing: Gently mix the working solution by pipetting or inverting the tube.

e Immediate Use: Use the freshly prepared working solution immediately for your experiments.

Visualization of Key Processes
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BAY-826 Signaling Pathway Inhibition

BAY-826 is a potent inhibitor of the TIE-2 receptor tyrosine kinase. The diagram below
illustrates the canonical Angiopoietin/TIE-2 signaling pathway and the point of inhibition by
BAY-826.
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Caption: Inhibition of TIE-2 signaling by BAY-826.
Experimental Workflow: Preparing a BAY-826 Stock

Solution

The following diagram outlines the logical workflow for the preparation of a BAY-826 stock
solution in DMSO as described in Protocol 1.
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Caption: Workflow for BAY-826 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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